3-{1-[3-(4H-1,2,4-triazol-4-yl)benzoyl]-4-piperidinyl}-1,3-oxazolidin-2-one

• IUPAC Name: 3-[1-[3-(1,2,4-triazol-4-yl)benzoyl]piperidin-4-yl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C17H19N5O3/c23-16(13-2-1-3-15(10-13)21-11-18-19-12-21)20-6-4-14(5-7-20)22-8-9-25-17(22)24/h1-3,10-12,14H,4-9H2
• InChI Key: UNHYFWJZZYHXDR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCOC2=O)C(=O)C3=CC(=CC=C3)N4C=NN=C4
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "3-{1-[3-(4H-1,2,4-triazol-4-yl)benzoyl]-4-piperidinyl}-1,3-oxazolidin-2-one" often involves complex heterocyclic chemistry, utilizing multi-step reactions. For example, compounds involving piperidine and oxazolidinone rings are synthesized through reactions involving carbaldehyde and thiazolidinone, under specific conditions, resulting in significant yields and confirmed via X-ray diffraction and spectral analyses (Bakr F. Abdel-Wahab et al., 2023).

Molecular Structure Analysis

The molecular structure of compounds like "3-{1-[3-(4H-1,2,4-triazol-4-yl)benzoyl]-4-piperidinyl}-1,3-oxazolidin-2-one" is characterized using spectroscopic methods such as FT-IR, NMR, and sometimes X-ray crystallography. Studies often reveal the presence of stable conformers, highlighting the planarity or non-planarity of specific rings within the molecules and their substituents' orientations (E. Taşal et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of "3-{1-[3-(4H-1,2,4-triazol-4-yl)benzoyl]-4-piperidinyl}-1,3-oxazolidin-2-one" and its analogs typically involves interactions with various reagents to form new bonds or functional groups. For instance, reactions involving the substitution of the piperidine group can yield compounds with significant antimicrobial activities, indicating the role of specific substituents in chemical reactivity and biological activity (Hyo-Nim Shin et al., 2013).